Cas no 898782-19-9 (4-(Thiomorpholinomethyl)benzophenone)

• Product Name: 4-(Thiomorpholinomethyl)benzophenone
• CAS No: 898782-19-9
• MF: C₁₈H₁₉NOS
• MW: 297.414563417435
• MDL: MFCD03841722
• CID: 994256
• PubChem ID: 24724497
• Update Time: 2025-11-02

4-(Thiomorpholinomethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• phenyl-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 4-(Thiomorpholinomethyl)benzophenone
• Phenyl{4-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• 898782-19-9
• AKOS016020286
• A915884
• MFCD03841722
• DTXSID30642896

• MDL： MFCD03841722
• Inchi： 1S/C18H19NOS/c20-18(16-4-2-1-3-5-16)17-8-6-15(7-9-17)14-19-10-12-21-13-11-19/h1-9H,10-14H2
• InChI Key： OFPFLDHDNIVVNG-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC(C(C3C=CC=CC=3)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 297.11900
• Monoisotopic Mass: 297.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 3.40430

Additional information on 4-(Thiomorpholinomethyl)benzophenone

4-(Thiomorpholinomethyl)benzophenone (CAS 898782-19-9): A Comprehensive Overview of Properties and Applications

4-(Thiomorpholinomethyl)benzophenone (CAS 898782-19-9) is an important organic compound that has gained significant attention in pharmaceutical and material science research. This thiomorpholine derivative combines the structural features of benzophenone with a thiomorpholine moiety, creating unique chemical properties that make it valuable for various applications.

The molecular structure of 4-(Thiomorpholinomethyl)benzophenone features a benzophenone core substituted at the para position with a thiomorpholinomethyl group. This particular arrangement contributes to its interesting photophysical properties and biological activity. Researchers are particularly interested in this compound's potential as a pharmacophore in drug discovery and as a photoinitiator in polymer chemistry.

Recent studies have explored the synthetic applications of 4-(Thiomorpholinomethyl)benzophenone in medicinal chemistry. Its structural characteristics make it a promising intermediate for developing new central nervous system (CNS) drugs, particularly those targeting neurological disorders that are currently receiving significant research attention. The thiomorpholine ring system in this compound is known to enhance blood-brain barrier penetration, a crucial factor in CNS drug development.

In material science, 4-(Thiomorpholinomethyl)benzophenone CAS 898782-19-9 has shown potential as a photoactive compound. Its ability to absorb UV light and generate reactive species makes it valuable in photopolymerization processes, which are increasingly important in 3D printing and advanced coating technologies. This application aligns with current industry trends toward more sustainable and energy-efficient manufacturing processes.

The synthesis of 4-(Thiomorpholinomethyl)benzophenone typically involves the reaction of 4-(bromomethyl)benzophenone with thiomorpholine under appropriate conditions. Researchers have developed several optimized protocols to improve the yield and purity of this compound, addressing one of the most common questions in synthetic chemistry forums about this substance.

Analytical characterization of 4-(Thiomorpholinomethyl)benzophenone 898782-19-9 includes techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are crucial for quality control in pharmaceutical applications, where purity requirements are extremely stringent.

Current market trends show growing demand for specialty chemicals like 4-(Thiomorpholinomethyl)benzophenone, particularly in the Asia-Pacific region where pharmaceutical and electronics industries are expanding rapidly. The compound's unique properties position it well to meet the needs of these developing markets.

Safety considerations for handling 4-(Thiomorpholinomethyl)benzophenone CAS 898782-19-9 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this substance, as with all laboratory chemicals.

Future research directions for 4-(Thiomorpholinomethyl)benzophenone derivatives may explore their potential in photodynamic therapy and as organic semiconductors, two areas that have seen significant scientific interest recently. The compound's modular structure allows for various modifications that could lead to novel applications in these cutting-edge fields.

For researchers and industry professionals seeking high-purity 4-(Thiomorpholinomethyl)benzophenone, several specialty chemical suppliers offer this compound with varying grades of purity. The selection of appropriate grade depends on the intended application, whether for research purposes or industrial-scale production.

In conclusion, 4-(Thiomorpholinomethyl)benzophenone (CAS 898782-19-9) represents an important building block in modern chemistry with diverse applications across multiple industries. Its unique combination of structural features continues to inspire innovative research in both pharmaceutical development and advanced materials science.